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Compound of Interest

Compound Name: 3-Demethylthiocolchicine

Cat. No.: B195318 Get Quote

Application Notes and Protocols for 3-
Demethylthiocolchicine
For Researchers, Scientists, and Drug Development
Professionals
Introduction

3-Demethylthiocolchicine is a synthetic derivative of thiocolchicine, an analog of the natural

product colchicine. Like its parent compounds, 3-Demethylthiocolchicine functions as a

potent antimitotic agent by disrupting microtubule polymerization. It binds to β-tubulin,

preventing the formation of microtubules, which are essential for various cellular processes,

including cell division, motility, and intracellular transport.[1][2] This disruption leads to cell cycle

arrest at the G2/M phase and can subsequently induce apoptosis, making it a compound of

interest in cancer research and drug development.[2] These application notes provide detailed

protocols for the preparation of 3-Demethylthiocolchicine stock solutions and its application in

cell-based assays.
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Property Value Reference

Molecular Formula C₂₁H₂₃NO₅S [3]

Molecular Weight 401.5 g/mol [3]

Appearance Solid [3]

Solubility Chloroform, DMSO, Ethanol [2][3]

Storage and Stability

Proper storage of 3-Demethylthiocolchicine is crucial to maintain its stability and biological

activity.

Form
Storage
Temperature

Stability
Special
Instructions

Reference

Solid Powder -20°C ≥ 4 years
Protect from

light.
[3]

Stock Solution in

DMSO
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

Protect from

light.

[4]

Stock Solution in

DMSO
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

Protect from

light.

[4]

Experimental Protocols
I. Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 3-
Demethylthiocolchicine in dimethyl sulfoxide (DMSO).
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Materials:

3-Demethylthiocolchicine (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber vials

Analytical balance

Vortex mixer

Calibrated micropipettes

Safety Precautions: 3-Demethylthiocolchicine is classified as highly toxic. It is fatal if

swallowed or inhaled and causes serious eye damage.[5] Always handle this compound in a

chemical fume hood while wearing appropriate personal protective equipment (PPE), including

a lab coat, safety goggles, and gloves.

Procedure:

Equilibration: Allow the vial of 3-Demethylthiocolchicine powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh out

4.015 mg of 3-Demethylthiocolchicine powder into the tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Gentle warming to 37°C can aid in dissolution.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile,

light-protected (amber) microcentrifuge tubes to minimize freeze-thaw cycles. Store the

aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to

6 months).[4]
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Experimental Workflow for Stock Solution Preparation
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Preparation

Storage

Equilibrate 3-DMT Powder to Room Temperature

Weigh 4.015 mg of 3-DMT

Prevent Condensation

Add 1 mL of Anhydrous DMSO

For 10 mM Solution

Vortex to Dissolve Completely

Ensure Homogeneity

Aliquot into Light-Protected Tubes

Avoid Freeze-Thaw Cycles

Store at -20°C or -80°C

Maintain Stability
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Cellular Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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